Cas no 23694-41-9 (2-chloro-1-(1-ethyl-1H-pyrrol-2-yl)-Ethanone)

• Product Name: 2-chloro-1-(1-ethyl-1H-pyrrol-2-yl)-Ethanone
• CAS No: 23694-41-9
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 240011
• PubChem ID: 14418142
• Update Time: 2025-04-19

2-chloro-1-(1-ethyl-1H-pyrrol-2-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(1-ethyl-1H-pyrrol-2-yl)-Ethanone
• Ketone,chloromethyl 1-ethylpyrrol-2-yl (8CI)
• Ethanone,2-chloro-1-(1-ethyl-1H-pyrrol-2-yl)-
• 2-chloro-1-(1-ethyl-1H-pyrrol-2-yl)ethanone
• Ethanone,2-chloro-1-(1-ethyl-1H-pyrrol-2-yl)-(9ci)
• 23694-41-9

• Inchi： 1S/C8H10ClNO/c1-2-10-5-3-4-7(10)8(11)6-9/h3-5H,2,6H2,1H3
• InChI Key： FDKVYMNCKXQSEI-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=CN1CC)=O

Computed Properties

• Exact Mass: 171.0452
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22